Cas no 2228200-12-0 (1-methyl-5-(5-nitrofuran-2-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-methyl-5-(5-nitrofuran-2-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2228200-12-0
• MF: C₉H₇N₃O₅
• MW: 237.168981790543
• CID: 5913796
• PubChem ID: 165702119
• Update Time: 2025-06-22

1-methyl-5-(5-nitrofuran-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(5-nitrofuran-2-yl)-1H-pyrazole-4-carboxylic acid
• EN300-1834037
• 2228200-12-0

• Inchi： 1S/C9H7N3O5/c1-11-8(5(4-10-11)9(13)14)6-2-3-7(17-6)12(15)16/h2-4H,1H3,(H,13,14)
• InChI Key： HFNOSULIEYMETL-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1=C(C(=O)O)C=NN1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 237.03857033g/mol
• Monoisotopic Mass: 237.03857033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 114Ų

Additional information on 1-methyl-5-(5-nitrofuran-2-yl)-1H-pyrazole-4-carboxylic acid

Introduction to 1-methyl-5-(5-nitrofuran-2-yl)-1H-pyrazole-4-carboxylic acid (CAS No. 2228200-12-0)

1-methyl-5-(5-nitrofuran-2-yl)-1H-pyrazole-4-carboxylic acid, identified by the chemical formula CAS No. 2228200-12-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole class, which is renowned for its diverse biological activities and structural versatility. The presence of a nitro group and a furan moiety in its molecular structure endows it with unique chemical properties that make it a promising candidate for further research and development.

The structural framework of 1-methyl-5-(5-nitrofuran-2-yl)-1H-pyrazole-4-carboxylic acid consists of a pyrazole core substituted with a methyl group at the 1-position, a 5-nitrofuran moiety at the 5-position, and a carboxylic acid functional group at the 4-position. This specific arrangement of functional groups contributes to its reactivity and potential interactions with biological targets. The nitro group, in particular, is known to enhance electrophilicity, making the compound susceptible to various chemical transformations that can be exploited in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazole derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The nitrofuran moiety further expands the spectrum of possible biological activities by introducing additional reactive sites that can interact with biological systems. This has prompted researchers to investigate 1-methyl-5-(5-nitrofuran-2-yl)-1H-pyrazole-4-carboxylic acid as a lead compound for drug discovery initiatives.

One of the most compelling aspects of 1-methyl-5-(5-nitrofuran-2-yl)-1H-pyrazole-4-carboxylic acid is its potential as a scaffold for designing novel therapeutic agents. The pyrazole core is highly adaptable, allowing for modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties. For instance, studies have demonstrated that substituents at the 3-position of the pyrazole ring can significantly influence binding affinity and metabolic stability. This flexibility makes 1-methyl-5-(5-nitrofuran-2-yl)-1H-pyrazole-4-carboxylic acid an attractive starting point for structure-based drug design.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. By leveraging molecular modeling techniques, researchers can predict how 1-methyl-5-(5-nitrofuran-2-yl)-1H-pyrazole-4-carboxylic acid might interact with target proteins or enzymes. These predictions are crucial for guiding experimental efforts and optimizing lead compounds before they enter clinical trials. The integration of computational methods with traditional synthetic approaches has accelerated the drug discovery process, making compounds like 1-methyl-5-(5-nitrofuran-2-yl)-1H-pyrazole-4-carboxylic acid more accessible for therapeutic development.

The role of nitroaromatic compounds in medicinal chemistry cannot be overstated. The nitro group not only serves as a handle for further functionalization but also contributes to the overall electronic properties of the molecule. In 1-methyl-5-(5-nitrofuran-2-yl)-1H-pyrazole-4-carboxylic acid, the nitro group is positioned adjacent to the furan ring, creating a system that could exhibit unique electronic and steric effects. These effects may influence how the compound binds to biological targets, potentially leading to novel mechanisms of action.

One area where 1-methyl-5-(5-nitrofuran-2-yl)-1H-pyrazole-4-carboxylic acid shows particular promise is in anticancer research. Pyrazole derivatives have been reported to inhibit kinases and other enzymes involved in tumor growth and progression. The combination of a pyrazole core with a nitrofuran moiety suggests that this compound could interfere with critical signaling pathways in cancer cells. Preliminary studies have hinted at its potential efficacy in inhibiting proliferation in certain cancer cell lines, although further research is needed to confirm these findings.

The carboxylic acid group at the 4-position of 1-methyl-5-(5-nitrofuran-2-yl)-1H-pyrazole-4-carboxylic acid provides another avenue for chemical modification. This functional group can be used to form esters, amides, or other derivatives that might enhance solubility or bioavailability. Such modifications are often necessary to improve pharmacokinetic profiles before a compound can be considered for clinical use. The adaptability of this carboxylic acid moiety makes it an excellent feature for further derivatization and optimization.

In conclusion, 1-methyl-5-(5-nitrofuran -2 -yl) - 1 H - pyrazole - 4 - carboxylic acid (CAS No. 2228200 - 12 - 0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—combining a pyrazole core with a nitro group and a furan moiety—make it an attractive candidate for further exploration as a lead compound or scaffold for drug development. As research continues to uncover new applications for pyrazole derivatives, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.